Cas no 663194-14-7 (6-tert-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-tert-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 663194-14-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5041571
• Update Time: 2023-11-21

6-tert-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-3-methyl-2,4(1H,3H)-pyrimidinedione
• 6-tert-butyl-3-methyl-1H-pyrimidine-2,4-dione
• 6-(tert-Butyl)-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-tert-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H14N2O2/c1-9(2,3)6-5-7(12)11(4)8(13)10-6/h5H,1-4H3,(H,10,13)
• InChI Key： FDXJHSPILITXIF-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(C(C)(C)C)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4